Cas no 926272-05-1 (3-Methyl-4-tetrazol-1-yl-benzoic acid)

3-Methyl-4-tetrazol-1-yl-benzoic acid structure
926272-05-1 structure
Product Name:3-Methyl-4-tetrazol-1-yl-benzoic acid
CAS No:926272-05-1
MF:C9H8N4O2
MW:204.18542098999
MDL:MFCD09047925
CID:3047072
PubChem ID:16775489
Update Time:2024-10-26

3-Methyl-4-tetrazol-1-yl-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-tetrazol-1-yl-benzoic acid
    • Benzoic acid, 3-methyl-4-(1H-tetrazol-1-yl)-
    • 3-Methyl-4-(1h-1,2,3,4-tetrazol-1-yl)benzoic acid
    • FFMBKMDEUZTVCN-UHFFFAOYSA-N
    • MFCD09047925
    • CS-0246986
    • AKOS000131952
    • 3-methyl-4-(1H-tetrazol-1-yl)benzoic acid
    • 3-methyl-4-(tetrazol-1-yl)benzoic acid
    • SY168291
    • 926272-05-1
    • Z295457280
    • BMB27205
    • EN300-35193
    • 3-methyl-4-(1,2,3,4-tetrazol-1-yl)benzoic acid
    • G27112
    • SCHEMBL15757909
    • MDL: MFCD09047925
    • Inchi: 1S/C9H8N4O2/c1-6-4-7(9(14)15)2-3-8(6)13-5-10-11-12-13/h2-5H,1H3,(H,14,15)
    • InChI Key: FFMBKMDEUZTVCN-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(N2C=NN=N2)C(C)=C1

Computed Properties

  • Exact Mass: 204.06472551g/mol
  • Monoisotopic Mass: 204.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 426.6±55.0 °C at 760 mmHg
  • Flash Point: 211.8±31.5 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Methyl-4-tetrazol-1-yl-benzoic acid Security Information

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